Cas no 2228206-20-8 (4-(1-amino-4-hydroxycyclohexyl)benzene-1,3-diol)

• Product Name: 4-(1-amino-4-hydroxycyclohexyl)benzene-1,3-diol
• CAS No: 2228206-20-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6484726
• PubChem ID: 165669247
• Update Time: 2025-05-23

4-(1-amino-4-hydroxycyclohexyl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-4-hydroxycyclohexyl)benzene-1,3-diol
• EN300-1764798
• 2228206-20-8

• Inchi： 1S/C12H17NO3/c13-12(5-3-8(14)4-6-12)10-2-1-9(15)7-11(10)16/h1-2,7-8,14-16H,3-6,13H2
• InChI Key： PFUHYDYLYZMSSA-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(=CC=2O)O)(CC1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.7Ų

Additional information on 4-(1-amino-4-hydroxycyclohexyl)benzene-1,3-diol

4-(1-Amino-4-Hydroxycyclohexyl)Benzene-1,3-Diol: A Comprehensive Overview

4-(1-Amino-4-Hydroxycyclohexyl)Benzene-1,3-Diol, also known by its CAS registry number CAS No. 2228206-20-8, is a complex organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable molecule in fields such as pharmacology, materials science, and chemical synthesis.

The molecular structure of 4-(1-Amino-4-Hydroxycyclohexyl)Benzene-1,3-Diol consists of a benzene ring substituted with two hydroxyl groups at the 1 and 3 positions. Additionally, the benzene ring is connected to a cyclohexane ring via a single bond. The cyclohexane moiety itself contains an amino group (-NH₂) at the 1-position and a hydroxyl group (-OH) at the 4-position. This arrangement creates a molecule with both aromatic and aliphatic characteristics, offering versatility in its chemical reactivity and potential applications.

Recent studies have highlighted the importance of this compound in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of polymeric materials with enhanced mechanical and thermal properties. The presence of multiple functional groups allows for versatile cross-linking reactions, which are critical in creating high-performance polymers for applications in aerospace, automotive industries, and electronic devices.

In the field of pharmacology, 4-(1-Amino-4-Hydroxycyclohexyl)Benzene-1,3-Diol has shown promise as a lead compound for drug discovery. Its structural features make it an ideal candidate for modifying bioactive molecules to improve their pharmacokinetic profiles. For example, studies have demonstrated that this compound can serve as a scaffold for designing drugs targeting neurodegenerative diseases due to its ability to interact with specific protein receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has facilitated selective oxidation and coupling reactions necessary for constructing the complex molecular architecture of this compound.

From an environmental perspective, understanding the degradation pathways of CAS No. 2228206-20-8 is crucial for assessing its ecological impact. Research has shown that this compound undergoes biodegradation under specific microbial conditions, making it less persistent in natural environments compared to other synthetic chemicals. This information is vital for regulatory agencies aiming to establish guidelines for its safe handling and disposal.

In conclusion, 4-(1-Amino-4-Hydroxycyclohexyl)Benzene-1,3-Diol, or CAS No. 2228206-20-8, represents a multifaceted compound with diverse applications across various scientific domains. Its unique structure provides opportunities for innovation in material science and pharmacology while ongoing research continues to uncover new insights into its properties and potential uses.